Cas no 2649046-47-7 (5-bromo-1,3-difluoro-2-(1-isocyanatocyclopropyl)benzene)

• Product Name: 5-bromo-1,3-difluoro-2-(1-isocyanatocyclopropyl)benzene
• CAS No: 2649046-47-7
• MF: C₁₀H₆BrF₂NO
• MW: 274.061548709869
• CID: 6348428
• PubChem ID: 117437311
• Update Time: 2025-05-18

5-bromo-1,3-difluoro-2-(1-isocyanatocyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,3-difluoro-2-(1-isocyanatocyclopropyl)benzene
• 2649046-47-7
• EN300-1926049

• Inchi： 1S/C10H6BrF2NO/c11-6-3-7(12)9(8(13)4-6)10(1-2-10)14-5-15/h3-4H,1-2H2
• InChI Key： CALMRKPCPJBWBX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C1(CC1)N=C=O)F

Computed Properties

• Exact Mass: 272.96008g/mol
• Monoisotopic Mass: 272.96008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.4Ų

Additional information on 5-bromo-1,3-difluoro-2-(1-isocyanatocyclopropyl)benzene

5-Bromo-1,3-Difluoro-2-(1-Isocyanatocyclopropyl)Benzene: A Comprehensive Overview

The compound 5-bromo-1,3-difluoro-2-(1-isocyanatocyclopropyl)benzene (CAS No. 2649046-47-7) is a highly specialized aromatic compound with significant applications in advanced materials science and pharmaceutical research. This compound is characterized by its unique structure, which combines a bromine atom at the 5-position, two fluorine atoms at the 1 and 3 positions, and a substituted cyclopropyl group attached to the benzene ring at the 2-position. The presence of the isocyanato group (-N=C=O) in the cyclopropyl substituent introduces versatile reactivity, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 5-bromo-1,3-difluoro-2-(1-isocyanatocyclopropyl)benzene in the development of novel materials with tailored electronic properties. Researchers have explored its use as a precursor for synthesizing advanced polymers and high-performance electronics. The bromine and fluorine substituents on the benzene ring contribute to its electronic versatility, enabling it to participate in a wide range of chemical reactions, including nucleophilic aromatic substitution and coupling reactions.

The isocyanato cyclopropyl group attached to the benzene ring introduces additional functionality to this compound. This group is known for its reactivity in forming urea and carbamate linkages, which are critical in polymer chemistry and drug delivery systems. Recent advancements in click chemistry have further expanded the utility of this compound, allowing for rapid and efficient synthesis of complex molecules with high precision.

In terms of synthesis, 5-bromo-1,3-difluoro-2-(1-isocyanatocyclopropyl)benzene can be prepared through a variety of methods, including Friedel-Crafts alkylation, Suzuki coupling, and nucleophilic aromatic substitution. These methods leverage the electronic properties of the substituents on the benzene ring to achieve selective reactions. For instance, the bromine atom can act as a leaving group in substitution reactions, while the fluorine atoms can direct incoming nucleophiles to specific positions on the ring.

The applications of this compound are not limited to materials science; it also holds promise in pharmaceutical research. The combination of halogen atoms and the isocyanato group makes it an attractive candidate for drug design, particularly in targeting specific biological pathways. Recent studies have explored its potential as a precursor for bioactive molecules with anti-inflammatory and anticancer properties.

From an environmental standpoint, 5-bromo-1,3-difluoro-2-(1-isocyanatocyclopropyl)benzene exhibits moderate stability under standard conditions. However, its reactivity suggests that it should be handled with care to avoid unintended side reactions or degradation. Proper storage and handling protocols are essential to ensure safety and maintain its integrity for various applications.

In conclusion, 5-bromo-1,3-difluoro-2-(1-isocyanatocyclopropyl)benzene (CAS No. 2649046-47-7) is a versatile compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique structure and reactivity make it an invaluable tool for scientists seeking to develop innovative solutions across multiple disciplines.